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The 2011 Great East Japan Earthquake, subsequent tsunami, and the resulting Fukushima

Daiichi Nuclear Power Plant accident triggered a multi-faceted and enduring economic crisis for

the town of Namie. The mandatory evacuation of its entire population led to a complete

cessation of all economic activities, fundamentally altering the town's socioeconomic

landscape. This technical guide provides a detailed analysis of the economic impact on Namie,

outlining the quantitative changes, the methodologies for assessing such impacts, and the

logical pathways of economic disruption and nascent recovery.

Quantitative Assessment of Economic Impact
The economic fabric of Namie, once reliant on traditional sectors, has been profoundly altered.

The following tables summarize the available quantitative data, comparing the pre-disaster

economic landscape with the post-evacuation and early-recovery periods.

Table 1: Population and Household Decline in Namie
Indicator

Pre-Disaster (up to March
2011)

Post-Evacuation (Feb
2020)

Registered Population 21,434[1] 17,114[2]

Actual Resident Population ~21,000[3] 1,238[2]

Number of Households 7,671[1] 794[2]
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Table 2: Commercial and Industrial Activity
Indicator

Pre-Disaster (up to March
2011)

Post-Evacuation (Sept
2018)

Total Business Offices 1,155[4] 122[4]

Business Offices in Town

Center
480[4] Not specified

Traditional Economic Pillars
Commercial fishing,

agriculture, food processing[2]

Largely defunct, with recent

nascent revival in agriculture[5]

New Industrial Initiatives None

Fukushima Hydrogen Energy

Research Field (FH2R),

Fukushima Robot Test Field

(part of Fukushima Innovation

Coast Framework)[3][6]

Table 3: Land and Infrastructure
Indicator

Pre-Disaster (up to March
2011)

Post-Disaster

Buildings in Town Center 1,439[4]

Significant number of buildings

demolished due to damage

and decay[4][7]

Residential Land Value

(Average Sold Price)
¥11,751/m² (2010) ¥17,000/m² (2019)[8]

Status of Evacuation Orders Full residency

80% of land remains in

restricted "difficult-to-return"

zones[3]

Methodologies for Economic Impact Assessment
A robust assessment of the economic impact on Namie would necessitate a multi-faceted

methodological approach. The following outlines a potential experimental protocol for such a

study, drawing from established economic impact assessment frameworks.
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Experimental Protocol: A Mixed-Methods Approach
Objective: To quantify the direct and indirect economic losses in Namie and to evaluate the

effectiveness of reconstruction initiatives.

Phase 1: Baseline Data Collection (Pre-Disaster)

Data Mining of Official Statistics:

Collection of pre-2011 data from the e-Stat portal of the Japanese government, including

the Economic Census for Business Frame, the Census of Manufacture, and the Census of

Agriculture, Forestry and Fisheries for Namie-machi.[9]

Extraction of data on the number of establishments, number of persons engaged, and

value of shipments/production for key industries.

Archival Research:

Review of Namie's municipal yearbooks and economic reports to gather granular data on

local commerce, tourism, and public finance.

Phase 2: Post-Disaster Data Collection and Analysis

Longitudinal Data Analysis:

Collection of post-2011 data from the same official statistical sources as in Phase 1 to

enable a comparative analysis.

Application of a Difference-in-Differences (DiD) methodology. This quasi-experimental

method would compare the economic trajectory of Namie to that of a control group of

municipalities in the Tohoku region that were not affected by the nuclear evacuation

orders. This would help to isolate the specific economic impact of the nuclear disaster from

the broader impacts of the earthquake and tsunami.

Business and Household Surveys:

Development and administration of structured surveys to businesses that have either

returned to Namie or were newly established. The surveys would collect data on revenue,
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employment, supply chains, and perceived barriers to growth.

Surveys of current and former residents to understand changes in employment status,

income levels, and consumption patterns.

Input-Output (I-O) Modeling:

Utilization of Fukushima Prefecture's I-O tables to model the ripple effects of the decline in

Namie's key industries on the wider regional economy. The I-O model can estimate the

indirect and induced economic impacts resulting from the initial shock.[10]

Phase 3: Evaluation of Reconstruction Initiatives

Cost-Benefit Analysis (CBA):

Assessment of new projects like the Fukushima Innovation Coast Framework. The CBA

would compare the public and private investment in these initiatives to the economic

benefits generated, such as new jobs, induced investment, and technological spillovers.

Case Study Analysis:

In-depth case studies of new businesses, such as those in the renewable energy and

robotics sectors, to qualitatively assess their role in the economic diversification of Namie.

Visualizing the Economic Impact Pathways
The following diagrams, rendered in Graphviz DOT language, illustrate the causal relationships

and workflows described in this guide.
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Caption: Causal chain of Namie's economic dislocation and reconstruction.
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Caption: Workflow for a mixed-methods economic impact assessment.

Conclusion
The economic impact of the Fukushima disaster on Namie has been catastrophic, leading to a

near-total depopulation and the collapse of its traditional economic base. While the town

remains a shadow of its former self, significant national and prefectural investments are

attempting to seed a new, technologically-oriented economy. The long-term success of these

initiatives will depend on their ability to create sustainable employment opportunities that can

attract a critical mass of new and returning residents. Continuous monitoring and a rigorous,
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data-driven approach to impact assessment, as outlined in this guide, will be crucial for steering

Namie's protracted and challenging economic reconstruction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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